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Chemical Profile and Properties

The table below summarizes the key identifiers and physicochemical properties of Bistrifluron, which

inform its environmental behavior and formulation.

Property Value / Description

IUPAC Name N-[[2-Chloro-3,5-bis(trifluoromethyl)phenyl]carbamoyl]-2,6-

difluorobenzamide [1]

CAS RN 201593-84-2 [1]

Molecular Formula C₁₆H₇ClF₈N₂O₂ [1] [2]

Molecular Mass 446.68 g·mol⁻¹ [1] [2]

Chemical Class Benzoylurea [1] [3]

Mode of Action (IRAC
Group)

Inhibitors of chitin biosynthesis, affecting CHS1 (Group 15) [1] [3]

Physical State White, odourless powder [1]

Melting Point 171.5 °C [1]
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Property Value / Description

Octanol-Water Partition
(Log P)

5.74 (High) [1]

Water Solubility (at 20 °C,
pH 7)

0.03 mg L⁻¹ (Low) [1]

Vapour Pressure (at 20 °C) 0.0027 mPa (Low volatility) [1]

Formulation Examples Pellets, tablets (e.g., tradename Xterm), emulsifiable concentrates (EC)

[1] [4] [5]

Mechanism of Action

Bistrifluron does not kill insects directly but acts as an insect growth regulator (IGR) by inhibiting the

proper synthesis of chitin [6]. Chitin is a critical polysaccharide that serves as a fundamental structural

component of the insect's exoskeleton. Disrupting its formation prevents larvae from molting successfully

and hampers egg hatching [6].

Recent research indicates that the molecular target of Bistrifluron and other benzoylphenylureas is the

Sulfonylurea Receptor (SUR), which is part of the ATP-binding cassette (ABC) transporter superfamily [4].

These SUR proteins are regulatory subunits of ATP-sensitive potassium (KATP) channels. By binding to the

SUR, Bistrifluron is thought to disrupt the function of these channels, which in turn inhibits the process of

chitin biosynthesis [4].

The following diagram illustrates this proposed signaling pathway and its effect.
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Proposed molecular pathway of Bistrifluron action via Sulfonylurea Receptor (SUR) binding. This binding

mechanism, which can be studied using methods like fluorescence polarization (FP) assays, explains the

specific inhibitory effect on chitin formation [4].

Efficacy and Biological Activity

Bistrifluron is effective against various insect pests, with notable commercial use as a termite bait.

Aspect Details

Example Pests
Controlled

Aphids, Whiteflies, Caterpillars, Termites [1]
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Aspect Details

Example
Applications

Cotton; Fruit including apples; Vegetables including leafy brassicas; Tomatoes [1]

Efficacy vs. Other
BPUs

In lab studies, a related compound (NK-17) showed 1.36x to 18.24x higher
toxicity against certain Lepidoptera larvae than Hexaflumuron and Chlorfluazuron

[4].

Termite Bait
Efficacy

Field trials against Coptotermes lacteus showed colony elimination within 14-19

weeks using pelletized bait (Xterm) [5] [7].

Speed of Action In lab tests on Coptotermes formosanus, Bistrifluron acted faster than

Hexaflumuron at equivalent concentrations [8].

Feeding
Deterrence

Can show some repellency at concentrations ≥ 5,000 ppm [8].

Experimental Protocols and Assessment

For researchers, standard experimental methodologies are key for evaluating the activity of Bistrifluron.

Leaf-Dip Bioassay for Lepidopteran Larvae [4]

This method is used to assess toxicity against leaf-feeding caterpillars.

Insect Source: Rear insects like beet armyworm (Spodoptera exigua) or diamondback moth (Plutella
xylostella) under standard conditions (e.g., 27±1°C, 50-75% RH, L:D 14:10 photoperiod). Use third-

instar larvae for testing.
Solution Preparation: Prepare a stock solution of Bistrifluron (e.g., 200 mg/L) in a solvent like

DMSO. Dilute this to the desired concentration series using distilled water containing an emulsifier
like Tween-20.

Treatment and Control: Dip disks of host plant leaves (e.g., cabbage) into the test solutions for a few
seconds. Allow them to air dry.

Feeding and Incubation: Place the treated leaf disks in containers and introduce the test larvae.
Include control groups treated with solvent and water only.
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Data Collection and Analysis: After a set period (e.g., 48-72 hours), record larval mortality. Data can

be analyzed using probit analysis to determine median lethal concentrations (LC50).

Fluorescence Polarization (FP) Assay for Mechanism Study [4]

This method quantifies the binding affinity of compounds to the Sulfonylurea Receptor (SUR).

Protein Preparation: Isolate SUR from a model insect, such as the German cockroach (Blattella
germanica).

Fluorescent Probe: Use N-Phenyl-1-naphthylamine (1-NPN) as the probe that binds to SUR.
FP Measurement: Incubate the SUR protein with the 1-NPN probe. When excited with polarized

light, the bound probe rotates slowly and emits highly polarized light.
Competitive Binding: Introduce Bistrifluron into the mixture. If it binds to the same site as the

probe, it will displace the 1-NPN, leading to a decrease in the measured polarization value.
Data Analysis: The reduction in polarization is directly related to the concentration and affinity of

Bistrifluron. This allows for the calculation of binding constants (e.g., IC50) and comparison with
other ligands like diflubenzuron.

Environmental Fate and Toxicity

Bistrifluron's high log P value and low water solubility suggest a potential for bioaccumulation, and it is

classified as a "forever chemical" based on its persistence [1].

Parameter Profile

Soil Degradation (DT₅₀) 80.5 days (Moderately persistent) [1]

Aqueous Photolysis DT₅₀ 10 days (Moderately fast) [1]

Aqueous Hydrolysis Stable at pH 5-9 [1]

Mammalian Toxicity Not highly toxic [1] [2]

Avian Toxicity Low level of toxicity [1]

Toxicity to Honeybees Moderate to high toxicity [1]
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Parameter Profile

Toxicity to Earthworms Moderate to high toxicity [1]

Aquatic Toxicity Moderate to high toxicity to most aquatic species [1]

Regulatory Status in EU Not approved [1]

Research and Development Context

Bistrifluron represents the ongoing development within the Benzoylurea class. Research into novel

combinations, such as with diacylhydrazine insecticides like methoxyfenozide, aims to create synergistic

effects and broaden the spectrum of control [9]. Furthermore, the elucidation of its action on the SUR subunit

provides a more precise molecular target for understanding resistance mechanisms and guiding the

development of future insect growth regulators [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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